Cas no 693227-00-8 (Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)-)
Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)- Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)-
- 2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid
-
- Inchi: 1S/C20H25NO4/c1-20-9-8-15-14-5-3-13(22)10-12(14)2-4-16(15)17(20)6-7-18(20)21-25-11-19(23)24/h3,5,10,15-17,22H,2,4,6-9,11H2,1H3,(H,23,24)/b21-18+/t15-,16-,17+,20+/m1/s1
- InChI Key: UZKYYNQEKCAXLJ-YBFXVWRFSA-N
- SMILES: C1(O)=CC2=C(C=C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)/C(=N/OCC(=O)O)/CC3)CC2
Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170412-100mg |
2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid |
693227-00-8 | 98% | 100mg |
¥dzȘź | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170412-250mg |
2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid |
693227-00-8 | 98% | 250mg |
¥ũźź | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170412-1g |
2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid |
693227-00-8 | 98% | 1g |
¥ǽůźź | 2023-07-25 | |
| AstaTech | F82422-0.1/G |
2-((((8R,9S,13S,14S,E)-3-HYDROXY-13-METHYL-6,7,8,9,11,12,13,14,15,16-DECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-YLIDENE)AMINO)OXY)ACETIC ACID |
693227-00-8 | 95% | 0.1g |
$80 | 2023-09-18 | |
| AstaTech | F82422-0.25/G |
2-((((8R,9S,13S,14S,E)-3-HYDROXY-13-METHYL-6,7,8,9,11,12,13,14,15,16-DECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-YLIDENE)AMINO)OXY)ACETIC ACID |
693227-00-8 | 95% | 0.25g |
$115 | 2023-09-18 | |
| AstaTech | F82422-1/G |
2-((((8R,9S,13S,14S,E)-3-HYDROXY-13-METHYL-6,7,8,9,11,12,13,14,15,16-DECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-YLIDENE)AMINO)OXY)ACETIC ACID |
693227-00-8 | 95% | 1g |
$190 | 2023-09-18 | |
| 1PlusChem | 1P024V73-100mg |
2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid |
693227-00-8 | 98% | 100mg |
$65.00 | 2023-12-16 | |
| 1PlusChem | 1P024V73-250mg |
2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid |
693227-00-8 | 98% | 250mg |
$94.00 | 2023-12-16 | |
| 1PlusChem | 1P024V73-1g |
2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid |
693227-00-8 | 98% | 1g |
$168.00 | 2023-12-16 | |
| Aaron | AR024VFF-100mg |
2-((((8R,9S,13S,14S,E)-3-Hydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-17H-cyclopenta[a]phenanthren-17-ylidene)amino)oxy)acetic acid |
693227-00-8 | 98% | 100mg |
$42.00 | 2025-02-13 |
Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)-
Comprehensive Overview of Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)- (CAS No. 693227-00-8)
The compound Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)- (CAS No. 693227-00-8) is a structurally modified estrogen derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a carboxymethyl oxime group attached to the steroidal backbone, makes it a valuable candidate for studying hormone-receptor interactions and developing targeted therapies. Researchers are particularly interested in its potential applications in endocrinology and drug delivery systems, as its solubility and stability profiles offer advantages over traditional estrogen analogs.
In recent years, the scientific community has focused on optimizing the bioavailability and selectivity of steroid-based compounds, and 693227-00-8 exemplifies this trend. Its 3-hydroxy and O-(carboxymethyl)oxime functional groups enhance its binding affinity to estrogen receptors while minimizing off-target effects. This precision aligns with the growing demand for personalized medicine, a hot topic in healthcare discussions. Users frequently search for terms like "estrogen derivatives in cancer therapy" or "steroid modifications for drug development," reflecting broader interest in how such compounds can address unmet medical needs.
The synthesis and characterization of Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)- involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, critical for reproducibility in research. Laboratories prioritizing green chemistry principles are also exploring eco-friendly synthesis routes for this compound, responding to user queries like "sustainable steroid synthesis" or "environmentally friendly pharmaceutical production."
Beyond its biochemical significance, CAS No. 693227-00-8 is a subject of interest in computational chemistry. Molecular docking studies leverage its structure to predict interactions with proteins, a methodology often searched alongside keywords like "AI in drug discovery" or "machine learning for molecular modeling." Such applications highlight the compound's role in bridging experimental and theoretical research, a synergy driving innovation in life sciences.
Quality control and regulatory compliance are paramount for compounds like Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)-. Analytical standards and certified reference materials (CRMs) are essential for ensuring consistency across studies. This aligns with frequent user searches for "GMP-certified steroid compounds" or "analytical validation of pharmaceuticals," underscoring the importance of reliability in research reagents.
In summary, 693227-00-8 represents a convergence of cutting-edge science and practical applications. Its relevance to hormone research, drug design, and sustainable chemistry positions it as a compound of enduring interest. As the scientific landscape evolves, so too will the exploration of its potential, answering user-driven questions and advancing knowledge in critical fields.
693227-00-8 (Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, O-(carboxymethyl)oxime, (17E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)